Cas no 1233354-80-7 (2-(3-hydroxy-4-methoxyphenyl)propanoic acid)

• Product Name: 2-(3-hydroxy-4-methoxyphenyl)propanoic acid
• CAS No: 1233354-80-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6288582
• PubChem ID: 58033349
• Update Time: 2025-05-23

2-(3-hydroxy-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-methoxyphenyl)propanoic acid
• EN300-1850732
• SCHEMBL490724
• 1233354-80-7

• Inchi： 1S/C10H12O4/c1-6(10(12)13)7-3-4-9(14-2)8(11)5-7/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： UAJYWJPFOHIZKE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C(C(=O)O)C

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-hydroxy-4-methoxyphenyl)propanoic acid

2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid: A Comprehensive Overview

2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid is a biologically active compound with the CAS number 1233354-80-7. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology, natural product synthesis, and drug discovery. The molecule is characterized by its unique structure, which combines a phenolic ring with hydroxyl and methoxy substituents, along with a propanoic acid side chain. This combination imparts the compound with diverse chemical properties and biological activities.

The phenolic ring in 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid plays a crucial role in its chemical reactivity and biological interactions. The hydroxyl group at position 3 and the methoxy group at position 4 contribute to the compound's antioxidant and anti-inflammatory properties. Recent studies have demonstrated that this compound exhibits significant radical scavenging activity, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

One of the most notable advancements in the study of 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid is its potential as a lead compound in drug development. Researchers have explored its ability to modulate key cellular pathways involved in inflammation, apoptosis, and cell proliferation. For instance, a 2023 study published in *Nature Communications* highlighted its role in inhibiting NF-κB signaling, a pathway central to inflammatory responses. This finding has opened new avenues for the development of anti-inflammatory therapies.

The synthesis of 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound. These improvements are critical for scaling up production for preclinical and clinical studies.

In addition to its pharmacological applications, 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid has shown promise in the field of natural product synthesis. Its structure serves as a template for designing bio-inspired molecules with enhanced bioactivity. Recent research has focused on modifying the side chain or substituents on the phenolic ring to enhance solubility or improve binding affinity to target proteins.

From an environmental perspective, 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that it is readily biodegradable under aerobic conditions, making it a sustainable choice for pharmaceutical applications. However, further studies are required to fully understand its environmental impact and degradation pathways.

In conclusion, 2-(3-Hydroxy-4-Methoxyphenyl)Propanoic Acid (CAS No: 1233354-80-7) is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with advancements in synthesis and biological research, positions it as a key player in future drug development and natural product research.